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Compound of Interest

Compound Name: Phthalate

Cat. No.: B1215562

Phthalate Content in Consumer Products: A
Comparative Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of phthalate content across various consumer
products, supported by experimental data. Phthalates, a class of synthetic chemicals, are
widely used as plasticizers to enhance the flexibility and durability of plastics. However,
concerns regarding their potential endocrine-disrupting properties and other adverse health
effects have led to increased scrutiny and regulation of their use. This document summarizes
guantitative data on phthalate concentrations in different product categories, details the
analytical methodologies used for their detection, and illustrates the experimental workflow and
a key signaling pathway affected by these compounds.

Comparative Analysis of Phthalate Content

The following tables summarize the concentration of various phthalates found in different
consumer product categories. It is important to note that concentrations can vary significantly
depending on the specific product, brand, country of origin, and manufacturing process.

Table 1: Phthalate Content in Food and Food Packaging
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Product Sub- Concentration
Phthalate Notes
Category Range
) Concentration
Meat Products (in , _
DBP 0.40 - 11.11 mg/kg increased with storage

textile packaging)

time.[1]

DEHP

0.58 - 28.20 mg/kg

Concentration
increased with storage
time.[1]

Convenience Foods
(from plastic

packages)

DEHP

Not explicitly
quantified, but

migration confirmed.

Fatty foods are more

prone to migration.[2]

[3]

DBP

Exceeded specific
migration limit of 0.3

mg/kg in one sample.

[2]

Curry (from

Migration from

_ DEHP 0.61 pg/L packaging into the
packaging)
food product.[4]
) Migration observed
Food Simulants (from _
) ) DBP Below 0.3 mg/kg under microwave
plastic containers) i
heating.[4]
Not explicitly

BBP

quantified, but

migration analyzed.

Corn and Potato

ATBC is a phthalate

Snacks ATBC 709 Lolg substitute.[2]

DEP 1.44 uglg

DEHP 0.57 pg/g

DBP 0.77 ug/g

DIBP 1.51 pg/g
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Table 2: Phthalate Content in Cosmetics and Personal Care Products
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Product Sub- Concentration
Phthalate Notes

Category Range

Adult-Use Cosmetics Detected in 20 out of
DEP 80 pg/g - 36,006 ug/g

(General)

60 products.[5]

DBP

123 pglg - 62,607
uag/g

Detected in 11 out of
60 products, primarily

nail products.[5]

Detected in 5 out of

Baby-Care Products DEP 10 pg/g - 274 pg/
Y HOT0 HOTd 24 products.[5]
4.86% of 1110
) Most frequently samples contained at
General Cosmetics
) DEHP detected above 1 least one phthalate
(France & Spain)
pg/mL above the threshold.
[61[71[8]
Second most
DBP
frequently detected
One of the highest
- percentages of
Creams and 11.01% positive

Body/Hand Lotions

samples

positive samples
among cosmetic

categories.[8]

Lip Gloss and 7.24% positive

Lipsticks samples

Nail Polish DBP Up to 59,815 ppm
Detected in

DEP Up to 38,663 ppm

fragrances.[9]

Zinc Oxide Creams

Total Phthalates

1750 pg/g

Childcare Lotions and

Creams

DEP

Mean: 438 ug/g

DEHP

Mean: 2.03 ug/g
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Table 3: Phthalate Content in Children's Toys and Products

Product Sub-
Category

Phthalate

Concentration
Range (% wiw)

Notes

Plastic Toys (General)

Diisobutyl phthalate
(DIBP) & Di-n-butyl
phthalate (DnBP)

Below regulatory limits

in tested samples.

The US Consumer
Product Safety
Improvement Act of
2008 established a
0.1% (w/w) limit for six
phthalate esters.[10]
[11]

Major phthalate found

DEHP in one PVC toy
sample.
Various Children's
Products
_ DBP
(Accessories,

Stationery, Toys, etc.)

Up to 33.12%

Concentrations varied
significantly across
different product

types.[12]

The most frequently

DEHP Up to 38.95% detected plasticizer.

[12]

Highest concentration
DINP Up to 40.52% _

found in an eraser.[12]
DIBP Up to 27.20%

Children's Product
Packaging

DiDP

116,000 - 129,000
ppm

Packaging can be a
significant source of
phthalate exposure.
[13]

DiNP

157,000 - 172,000
ppm

Table 4: Phthalate Content in Medical Devices
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Product Sub- Concentration
Phthalate Notes
Category Range
) ) DEHP is the
PVC Medical Devices 32.8% - 39.7% (w/w of ]
DEHP predominant phthalate

(General)

lastic
P ) found.[14]

DEHP (leached into IV

solutions)

Up to 148 ug/L

25% - 59% ( g/100 g

Often accompanied by

Apheresis Kit DEHP
of PVC)
] ) Predominant
Various PVC Medical o
TOTM plasticizer in many

Devices

DEHP as an impurity

devices. (<0.1% w/w).[15]

General Medical

Supplies (72 devices)

DEHP (leached into

simulant)

Median: 22.3 ug
(range: n.d.-54,600
pg) in 60 min

Found in 98% of the
devices.[16]

Respiratory Support

DEHP (leached)

Highest amount

) leached among
Median: 6560 pg

Devices product categories.
[16]
) 88% of total leached
IV Fluids DEHP
phthalates
5.6% of total leached
DEP
phthalates
) 3.6% of total leached
DiBP
phthalates
2.5% of total leached
DBP
phthalates
Experimental Protocols
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The quantification of phthalates in consumer products typically involves sample preparation,
extraction, and analysis using chromatographic techniques coupled with mass spectrometry.

1. Sample Preparation:

e Solid Samples (e.g., plastics, toys): Samples are typically cryomilled or cut into small pieces
to increase the surface area for extraction.[13] For some analyses, a specific weight of the
prepared sample (e.g., 1 g) is used for extraction.[10]

e Liquid and Semi-Solid Samples (e.g., cosmetics, food): These samples may be directly
extracted or may require homogenization. For viscous samples, a solid-phase support like
Celite can be used to create a mixture that allows for efficient solvent extraction.

2. Extraction:

The goal of extraction is to isolate the phthalates from the sample matrix. Common methods
include:

» Solvent Extraction: This is a widely used technique where the sample is mixed with an
organic solvent (e.g., methylene chloride, hexane, cyclohexane) that dissolves the
phthalates.[10] Techniques like sonication or Soxhlet extraction can be employed to
enhance the extraction efficiency.[10][17]

e Solid-Phase Extraction (SPE): This method is used for cleanup and concentration of the
analytes from the initial extract. The extract is passed through a cartridge containing a solid
adsorbent that retains the phthalates, which are then eluted with a small volume of a
different solvent.[18]

o Solid-Phase Microextraction (SPME): A fiber coated with a stationary phase is exposed to
the sample (or its headspace), and the phthalates adsorb to the fiber. The fiber is then
directly introduced into the injection port of a gas chromatograph for analysis.[14]

3. Analytical Instrumentation:

e Gas Chromatography-Mass Spectrometry (GC-MS): This is the most common technique for
phthalate analysis.[10] The extracted sample is injected into the GC, where the different
phthalates are separated based on their boiling points and interaction with the stationary
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phase of the GC column. The separated compounds then enter the mass spectrometer,
which ionizes them and separates the ions based on their mass-to-charge ratio, allowing for
both identification and quantification.

e Liquid Chromatography-Mass Spectrometry (LC-MS): LC-MS is also used, particularly for
less volatile phthalates or when derivatization is to be avoided. The separation occurs in a
liquid mobile phase, and detection is performed by a mass spectrometer.

4. Quantification:

Quantification is typically performed using an internal standard method. A known amount of a
compound with similar chemical properties to the analytes (but not present in the sample) is
added to the sample before extraction. The ratio of the analyte peak area to the internal
standard peak area is then used to determine the concentration of the analyte by comparing it
to a calibration curve prepared with known concentrations of phthalate standards.[19]

Mandatory Visualization
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Caption: Experimental workflow for phthalate analysis.

© 2025 BenchChem. All rights reserved. 9/12 Tech Support


https://www.benchchem.com/product/b1215562?utm_src=pdf-body-img
https://www.benchchem.com/product/b1215562?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215562?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Endocrine System Disruption

Phthalates
(e.g., DEHP, DBP)

Agonism/Antagonism Disruption

Estrogen Receptor Lo brrons

Receptor

Androgen Receptor

Cellular Effects

\
Altered Gene Ui @ . Interference with
pt| Expression [HemmEnte Sy Intracellular Signalin;
P (e.g., Testosterone) gnaing
v ‘ydverse Health Outcomes‘ y
/ Developmental Effects /

A
Reproductive Toxicity / / Metabolic Disorders /

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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